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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the critical physical properties of sulfuric
acid (H₂SO₄) at various concentrations. Understanding these properties is paramount for the

safe handling, accurate modeling, and effective application of sulfuric acid in research,

development, and manufacturing processes. This document presents key quantitative data in

accessible tabular formats, details the experimental methodologies for property determination,

and offers a visual representation of a general experimental workflow.

Core Physical Properties of Sulfuric Acid Solutions
Sulfuric acid is a strong mineral acid with physical characteristics that vary significantly with its

concentration in aqueous solutions. The following sections provide data on density, viscosity,

boiling point, freezing point, and electrical conductivity.

Density
The density of sulfuric acid solutions is a fundamental property that is directly influenced by

both concentration and temperature. As the concentration of sulfuric acid increases, the

density of the solution also increases. Conversely, an increase in temperature will lead to a

decrease in density due to thermal expansion.[1] Accurate density measurements are crucial

for various applications, including battery manufacturing and fertilizer production.[1]

Table 1: Density of Sulfuric Acid Solutions at 20°C
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Concentration (% w/w) Density (g/cm³)

10 1.066

20 1.139

30 1.218

40 1.303

50 1.395

60 1.498

70 1.611

80 1.727

90 1.814

98 1.836

Data sourced from publicly available chemical engineering handbooks.

Viscosity
The viscosity of sulfuric acid is highly dependent on both its concentration and the ambient

temperature. An increase in concentration and a decrease in temperature will result in a

significant increase in viscosity.[2][3] This property is particularly important in the design of

systems involving fluid transport, such as pumping and mixing, as higher viscosity leads to

increased pressure drop.[3]

Table 2: Viscosity of Sulfuric Acid Solutions at 20°C
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Concentration (% w/w) Viscosity (mPa·s)

10 1.34

20 1.87

30 2.54

40 3.40

50 4.51

60 6.05

70 8.85

80 14.7

90 21.0

98 25.4

Data compiled from various scientific and engineering sources.

Boiling Point
The boiling point of sulfuric acid solutions increases with concentration, reaching a maximum

at the azeotropic mixture of 98.3% H₂SO₄.[4][5] At this concentration, the vapor and liquid

phases have the same composition, and the mixture boils at a constant temperature of

approximately 338 °C (640 °F).[6][7]

Table 3: Boiling Point of Sulfuric Acid Solutions at Atmospheric Pressure
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Concentration (% w/w) Boiling Point (°C)

10 101

20 103

30 107

40 112

50 121

60 136

70 159

80 193

90 276

98.3 338

Data aggregated from chemical engineering literature.

Freezing Point
The freezing point of sulfuric acid solutions exhibits a more complex relationship with

concentration compared to other properties. Pure sulfuric acid freezes at 10.37 °C.[6] As

water is added, the freezing point decreases significantly, reaching a eutectic point at

approximately -36 °C for a 98% solution.[8] For more dilute solutions, the freezing point rises

again.

Table 4: Freezing Point of Sulfuric Acid Solutions
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Concentration (% w/w) Freezing Point (°C)

10 -5

20 -13

30 -35

40 -60

50 -38

60 -8

70 -10

80 3

90 -11

98 -36

100 10.4

Data sourced from scientific publications and handbooks.

Electrical Conductivity
The electrical conductivity of sulfuric acid solutions is dependent on the concentration and is a

measure of the solution's ability to conduct an electric current. The conductivity initially

increases with concentration, reaches a maximum, and then decreases at very high

concentrations. This is because conductivity relies on the presence of mobile ions (H₃O⁺ and

HSO₄⁻), and at very high concentrations, the increased viscosity and reduced water activity

hinder ion mobility. It's important to note that for a given conductivity value, there could be more

than one possible concentration, making it unsuitable for measurement over the full range

without additional information.[9]

Table 5: Electrical Conductivity of Sulfuric Acid Solutions at 25°C
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Concentration (% w/w) Electrical Conductivity (S/m)

10 43.5

20 68.2

30 81.3

40 79.8

50 69.4

60 54.4

70 37.8

80 22.2

90 10.9

98 1.0

Data compiled from various electrochemical sources.

Experimental Protocols
Accurate determination of the physical properties of sulfuric acid solutions requires precise

and well-defined experimental protocols. The following sections outline the methodologies for

measuring the key properties discussed in this guide.

Density Measurement
Method 1: Hydrometer A hydrometer is a simple and direct instrument for measuring the

specific gravity, and thus the density, of a liquid.

Preparation: Ensure the sulfuric acid solution is at a known and constant temperature.

Clean and dry the hydrometer and a graduated cylinder of appropriate size.

Procedure: Carefully pour the sulfuric acid solution into the graduated cylinder, avoiding the

formation of air bubbles. Gently immerse the hydrometer into the solution, allowing it to float

freely.
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Reading: Read the scale on the hydrometer at the point where the surface of the liquid

meets the stem. The reading should be taken at the bottom of the meniscus.

Correction: If the measurement temperature deviates from the standard temperature for

which the hydrometer is calibrated, apply a temperature correction factor.

Method 2: Digital Density Meter Digital density meters offer higher precision and automated

measurements based on the oscillating U-tube principle.

Calibration: Calibrate the instrument using deionized water and a standard of known density.

Sample Injection: Inject the sulfuric acid solution into the measuring cell, ensuring no air

bubbles are present.

Measurement: The instrument measures the oscillation period of the U-tube filled with the

sample and calculates the density. The temperature is typically controlled by the instrument.

Data Recording: The density value is displayed digitally.

Viscosity Measurement
Method: Suspended-Level Viscometer (e.g., Ubbelohde type) This method is suitable for

measuring the kinematic viscosity of transparent liquids.

Apparatus Setup: Clean and dry the viscometer thoroughly. Mount the viscometer vertically

in a constant-temperature water bath.

Sample Loading: Introduce a precise volume of the sulfuric acid solution into the

viscometer.

Equilibration: Allow the sample to reach thermal equilibrium with the water bath (typically 15-

20 minutes).

Measurement: Using a pipette bulb, draw the liquid up through the capillary tube to a point

above the upper timing mark. Release the suction and measure the time it takes for the

liquid meniscus to fall from the upper to the lower timing mark.
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Calculation: The kinematic viscosity is calculated by multiplying the measured flow time by

the viscometer's calibration constant. The dynamic viscosity can then be determined by

multiplying the kinematic viscosity by the density of the solution at the same temperature.

Boiling Point Determination
Method 1: Distillation This method is suitable for determining the boiling point of a liquid

sample.

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom

flask, a condenser, a thermometer, and a receiving flask. Add a few boiling chips to the

round-bottom flask containing the sulfuric acid solution.

Heating: Gently heat the flask.

Measurement: As the solution boils and the vapor rises, the thermometer bulb should be

positioned so that it is fully immersed in the vapor phase but not touching the liquid. The

temperature will stabilize at the boiling point of the solution.

Pressure Correction: Record the atmospheric pressure. If the pressure is not at 1 atm, a

correction may be necessary.

Method 2: Reflux A reflux setup can also be used to determine the boiling point.

Apparatus Setup: Place the sulfuric acid solution and boiling chips in a round-bottom flask.

Attach a condenser vertically to the flask.

Heating: Heat the flask to bring the solution to a boil. The vapor will travel up into the

condenser, re-condense, and fall back into the flask.

Measurement: Place a thermometer in the vapor path below the condenser. The stable

temperature reading will be the boiling point.

Freezing Point Determination
Method: Cooling Curve This method involves monitoring the temperature of the solution as it is

cooled.
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Sample Preparation: Place the sulfuric acid solution in a test tube.

Cooling: Immerse the test tube in a cooling bath (e.g., an ice-salt mixture or a cryostat).

Temperature Monitoring: Place a calibrated thermometer or temperature probe in the

solution and record the temperature at regular intervals as the solution cools.

Data Analysis: Plot the temperature as a function of time. The freezing point is the

temperature at which the cooling curve plateaus, indicating the phase transition from liquid to

solid. For solutions that supercool, the freezing point is the highest temperature reached

after solidification begins.

Electrical Conductivity Measurement
Method: Conductivity Meter A conductivity meter with an appropriate probe is used for this

measurement.

Probe Selection: For sulfuric acid, a probe made of corrosion-resistant materials, such as a

toroidal (electrodeless) conductivity sensor, is recommended to prevent damage to the

electrodes.[10][11]

Calibration: Calibrate the conductivity meter using standard solutions of known conductivity.

Measurement: Immerse the probe in the sulfuric acid solution, ensuring it is fully

submerged and free of air bubbles.

Reading: Allow the reading to stabilize and record the conductivity value. The measurement

should be performed at a known and constant temperature, as conductivity is temperature-

dependent.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for determining the physical properties

of a sulfuric acid solution.
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A generalized workflow for determining the physical properties of sulfuric acid solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tandfonline.com [tandfonline.com]

2. cgthermal.com [cgthermal.com]

3. researchgate.net [researchgate.net]

4. royalsocietypublishing.org [royalsocietypublishing.org]

5. amazingrust.com [amazingrust.com]

6. data.conferenceworld.in [data.conferenceworld.in]

7. nlc-bnc.ca [nlc-bnc.ca]

8. Viscosity of Sulfuric Acid – viscosity table and viscosity chart | Anton Paar Wiki [wiki.anton-
paar.com]

9. sulphuric-acid.com [sulphuric-acid.com]

10. emerson.com [emerson.com]

11. Conductivity Measurement in Sulfuric Acid Manufacturing | Emerson AU [emerson.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of Sulfuric Acid Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172036#physical-properties-of-different-
concentrations-of-sulfuric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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